Cas no 127349-56-8 (1-(BROMOMETHYL)-2-FLUORO-4-NITROBENZENE)

• Product Name: 1-(BROMOMETHYL)-2-FLUORO-4-NITROBENZENE
• CAS No: 127349-56-8
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD10000853
• CID: 829313
• PubChem ID: 21886132
• Update Time: 2025-04-19

1-(BROMOMETHYL)-2-FLUORO-4-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-(BROMOMETHYL)-2-FLUORO-4-NITROBENZENE
• 2-FLUORO-4-NITROBENZYL BROMIDE
• benzene, 1-(bromomethyl)-2-fluoro-4-nitro-
• 1-(Bromomethyl)-2-fluoro-4-nitrobenzene, alpha-Bromo-2-fluoro-4-nitrotoluene
• 1-Bromomethyl-2-fluoro-4-nitro-benzene
• 4-(bromomethyl)-3-fluoro-1-nitrobenzene
• SY195892
• 2-fluoro-4-nitrobenzylbromide
• MFCD10000853
• AKOS014097909
• EN300-84033
• TWQCQFRJJOQBRP-UHFFFAOYSA-N
• AS-47301
• CS-0060421
• 127349-56-8
• F13177
• SCHEMBL260847
• 2-Fluoro-4-nitrobenzylbromide97%
• 2-Fluoro-4-nitrobenzyl bromide 97%

• MDL： MFCD10000853
• Inchi： 1S/C7H5BrFNO2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,4H2
• InChI Key： TWQCQFRJJOQBRP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.94875
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.733±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes